molecular formula C10H15NO4S B8310855 N-(isopropoxy)-4-methoxy-1-benzenesulfonamide

N-(isopropoxy)-4-methoxy-1-benzenesulfonamide

Cat. No.: B8310855
M. Wt: 245.30 g/mol
InChI Key: BHANBJPSQIWAPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(isopropoxy)-4-methoxy-1-benzenesulfonamide is a useful research compound. Its molecular formula is C10H15NO4S and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H15NO4S

Molecular Weight

245.30 g/mol

IUPAC Name

4-methoxy-N-propan-2-yloxybenzenesulfonamide

InChI

InChI=1S/C10H15NO4S/c1-8(2)15-11-16(12,13)10-6-4-9(14-3)5-7-10/h4-8,11H,1-3H3

InChI Key

BHANBJPSQIWAPV-UHFFFAOYSA-N

Canonical SMILES

CC(C)ONS(=O)(=O)C1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A vigorously stirred solution of 2-isopropoxy-1H-isoindole-1,3(2H)-dione [2.50 g, 12.2 mmol, Synth. Comm., 22(10), 1427-1432 (1992)] in 35 mL of tetrahydrofuran under an Argon atmosphere at ambient temperature was treated with anhydrous hydrazine (0.421 mL, 13.41 mmol). After 1.5 hours, 4-methoxybenzenesulphonyl chloride (3.024 g, 14.63 mmol), dichloromethane (20 mL) and N,N-diisopropylethylamine (6.38 mL, 36.6 mmol) was added with continued stirring. After an additional 2 hours at ambient temperature, the reaction mixture was evaporated in vacuo to a residue and partitioned between ethyl acetate and 1N hydrochloric acid. The layers were separated and the aqueous layer was extracted again with ethyl acetate. The combined organic layers were washed with 5% w/v potassium carbonate and brine, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to a residue. The crude material was purified on Flash grade silica gel eluting with 30% ethyl acetate in hexane. Fractions containing the product were combined, evaporated in vacuo, and dried under high vacuum to provide N1-(isopropoxy)-4-methoxy-1-benzenesulfonamide (2.061 g, 69%) as a white solid. H1-NMR (chloroform-D3): 1.22 (d, 6H), 3.92 (s, 3H), 4.27 (m, 1H), 6.70 (s, 1H), 7.05 (d, 2H), 7.90 (d, 2H). MS(ESI): 268 (M+Na).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
0.421 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
3.024 g
Type
reactant
Reaction Step Two
Quantity
6.38 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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